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Compound of Interest

Compound Name:
2-Chloro-4-iodo-5-

(methoxymethoxy)pyridine

CAS No.: 877133-57-8

Cat. No.: B1507372

Get Quote

CAS Number: 877133-57-8 Molecular Formula: C7H7ClINO2 Molecular Weight: 299.49 g/mol

Part 1: Strategic Introduction
From the Desk of the Senior Application Scientist

In the landscape of medicinal chemistry, 2-Chloro-4-iodo-5-(methoxymethoxy)pyridine is not

merely a reagent; it is a high-value "linchpin" scaffold. Its structural utility lies in its orthogonal

reactivity profile. It possesses three distinct handles that allow for sequential, programmable

functionalization:

C4-Iodide: The most reactive site, amenable to mild palladium-catalyzed cross-couplings

(Suzuki-Miyaura, Sonogashira) at room temperature.

C2-Chloride: A latent electrophile that requires forcing conditions or specialized ligands (e.g.,

Buchwald-Hartwig amination) to react, allowing it to survive the initial C4 functionalization.
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C5-MOM Ether: A masked hydroxyl group that remains stable under basic coupling

conditions but can be revealed via acidic hydrolysis to provide a hydrogen-bond

donor/acceptor critical for kinase binding pockets (e.g., ERK2 inhibitors).

Handling this compound requires more than standard safety compliance; it requires

preservation of chemical integrity. The iodine bond is photolabile, and the methoxymethoxy

(MOM) group is acid-sensitive. This guide synthesizes safety protocols with the technical rigor

needed to maintain the compound's purity and reactivity.

Part 2: Hazard Identification & Toxicology (E-E-A-T)
Core Hazard Classification
While specific toxicological data for this exact intermediate is proprietary, its hazards are

extrapolated from its structural components (halopyridines and alkyl ethers) and available

safety data sheets for close analogs.

Hazard Class H-Code Description
Mechanism/Causali
ty

Acute Toxicity H302 Harmful if swallowed

Halogenated pyridines

can disrupt metabolic

pathways in the liver

and kidneys.

Skin Irritation H315 Causes skin irritation

Alkylating potential of

the halogenated ring;

defatting action of

organic residues.

Eye Irritation H319
Causes serious eye

irritation

Direct chemical insult

to mucous

membranes.

STOT-SE H335
May cause respiratory

irritation

Inhalation of

dust/vapors triggers

inflammatory

response in the upper

respiratory tract.
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The "Hidden" Hazard: MOM Group Hydrolysis
Critical Safety Insight: The Methoxymethoxy (MOM) group is an acetal. Upon contact with

strong acids (or acidic moisture on skin), it hydrolyzes to release Formaldehyde (a known

carcinogen/sensitizer) and the corresponding hydroxypyridine.

Implication: Do not use acidic waste streams for disposal without neutralization. Avoid

contact with acidic cleaning agents during spill cleanup.

Part 3: Storage, Stability & Handling Protocols
Environmental Control
To prevent degradation (de-iodination or hydrolysis), strict environmental controls are required.

Temperature: Store at 2°C to 8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen. The MOM precursor synthesis often involves

chloromethyl methyl ether (highly toxic), so trace impurities may be present, though unlikely

in purified solids. Moisture exclusion is critical to prevent slow hydrolysis.

Light:Amber vials are mandatory. The C-I bond is weak (~50-60 kcal/mol) and susceptible to

homolytic cleavage by UV/visible light, liberating iodine radicals and turning the solid

purple/brown.

Safe Handling Workflow (Diagram)
The following decision tree illustrates the protocol for moving the compound from storage to

reaction, ensuring no moisture condensation compromises the material.
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1. Cold Storage (2-8°C)
Amber Vial / Inert Gas

2. Thermal Equilibration
Warm to RT in Desiccator (30 mins)

 Prevent Condensation

3. Visual Inspection
White/Off-white Solid?

STOP: Purple/Brown Color
(Iodine Liberation)

 Fail

4. Weighing (Fume Hood)
Use Anti-static Gun

 Pass

5. Solubilization
Dry Solvent (THF/Dioxane)

6. Reaction Setup
Inert Atmosphere

Click to download full resolution via product page

Part 4: Technical Application & Reactivity
Chemo-Selectivity Map
Understanding the reactivity order is essential for designing safe and effective experiments.

The C4-Iodine is the "softest" electrophile and reacts first.
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Selectivity Logic

Starting Material
(C4-I, C2-Cl, MOM)

Product A
(C4-Aryl, C2-Cl, MOM)

 Suzuki (Pd-L2)
RT, Mild Base Product B

(C4-Aryl, C2-Amine, MOM)

 Buchwald (Pd-L2)
Heat, Strong Base Target Scaffold

(C4-Aryl, C2-Amine, OH)

 Acid Hydrolysis
(HCl/TFA)

Iodine (C4): Most Reactive

Chlorine (C2): Latent

MOM: Acid Labile

Click to download full resolution via product page

Experimental Considerations
Solvent Choice: Avoid protic solvents (MeOH, EtOH) if acidic catalysts are present to prevent

premature MOM removal. Preferred solvents: THF, 1,4-Dioxane, DMF.

Base Selection: The MOM group is stable to bases like

,

, and

, making it compatible with standard Suzuki/Buchwald protocols.

Quenching: When quenching reactions involving this compound, use a basic aqueous wash

(e.g., sat.[1]

) to ensure the MOM group remains intact during workup.

Part 5: Emergency Procedures
Spill Response
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Scenario: Powder spill in a fume hood.

Isolate: Evacuate immediate area if dust is airborne.

PPE: Double nitrile gloves, lab coat, safety goggles (N95 mask if outside hood).

Neutralize:

If the material is purple (iodine release), cover with solid sodium thiosulfate to reduce

iodine to iodide (colorless).

Absorb with inert material (vermiculite/sand).

Do NOT use acidic cleaners (vinegar/citric acid) which could liberate formaldehyde.

Disposal: Collect in a sealed container labeled "Halogenated Organic Waste - Toxic."

First Aid
Eye Contact: Rinse immediately with water for 15 minutes. Do not use acidic neutralizing eye

washes.

Skin Contact: Wash with soap and water. If redness persists, seek medical attention

(potential for delayed sensitization).

Ingestion: Rinse mouth. Do not induce vomiting. Call a poison control center immediately

(H302).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. CN103420902A - Preparation method of 2-chloro-4-iodo-5-methylpyridine - Google
Patents [patents.google.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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